N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]-2-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C17H15F3N4O3S/c18-17(19,20)27-14-6-1-2-7-15(14)28(25,26)23-10-12-24-11-9-22-16(24)13-5-3-4-8-21-13/h1-9,11,23H,10,12H2
• InChI Key: TZICDWRHJDIYJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC(F)(F)F)S(=O)(=O)NCCN2C=CN=C2C3=CC=CC=N3
• Molecular Formula: C17H15F3N4O3S
• Molecular Weight: 412.4 g/mol

Description

N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C17H15F3N4O3S and its molecular weight is 412.39. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

One significant application of derivatives similar to N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide is in catalysis. A study by Ruff et al. (2016) reported on the use of similar derivatives in the base-free transfer hydrogenation of ketones. This process involved complexes with pyridinesulfonamide ligands, displaying high activity in transfer hydrogenation without requiring basic additives or halide abstractors (Ruff et al., 2016).

Synthesis of Novel Compounds

In the realm of organic synthesis, derivatives of the compound have been utilized in the synthesis of novel chemical entities. Küçükgüzel et al. (2013) synthesized a series of novel compounds using a derivative structure. These compounds were evaluated for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Küçükgüzel et al., 2013).

Molecular and Supramolecular Structures

Jacobs et al. (2013) investigated the molecular and supramolecular structures of derivatives similar to the target compound. These studies are crucial for understanding the potential applications in metal coordination and other chemical reactions (Jacobs et al., 2013).

Chemical Synthesis Strategies

Cui et al. (2018) explored the use of pyridin-2-amines in a three-component reaction, demonstrating an effective strategy for preparing derivatives with potential applications in various fields of organic chemistry (Cui et al., 2018).

Antimicrobial Applications

A study by Ijuomah et al. (2022) focused on synthesizing and testing the antimicrobial activity of a compound structurally related to the target molecule. The synthesized compound showed significant antimicrobial activity against various bacterial strains (Ijuomah et al., 2022).